Cas no 866133-86-0 (7-nitro-2-[2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 7-nitro-2-[2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 866133-86-0
• CID: 4662697
• Update Time: 2025-09-24

7-nitro-2-[2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-nitro-2-[2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one

Additional information on 7-nitro-2-[2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one

Introduction to 7-nitro-2-[2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 866133-86-0)

The compound 7-nitro-2-[2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one, identified by its CAS number 866133-86-0, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its structural complexity and potential pharmacological applications. The presence of a nitro group and a piperazine moiety in its molecular framework suggests versatile interactions with biological targets, making it a promising candidate for further investigation.

Structurally, the compound is characterized by a benzoxazinone core, which is a scaffold frequently encountered in bioactive molecules. The nitro group at the 7-position introduces electrophilicity, enabling potential reactions with nucleophiles such as amines and thiols. Additionally, the 4-phenylpiperazine side chain enhances lipophilicity and binding affinity to certain protein targets. These features collectively contribute to its utility in drug discovery efforts.

In recent years, there has been growing interest in benzoxazinone derivatives due to their demonstrated biological activities. For instance, studies have highlighted their potential as kinase inhibitors and antimicrobial agents. The nitro-substituted benzoxazinones, in particular, have shown promise in modulating enzyme activity by serving as reversible inhibitors or substrates. This dual functionality makes them valuable tools for understanding enzyme mechanisms and developing novel therapeutic strategies.

The 7-nitro substituent in 7-nitro-2-[2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one plays a crucial role in determining its reactivity and pharmacokinetic properties. Nitro groups are known to participate in redox reactions, which can be exploited for designing prodrugs or bioactivatable compounds. Furthermore, the electron-withdrawing nature of the nitro group can influence the electronic properties of the molecule, thereby affecting its binding interactions with biological targets.

The 4-phenylpiperazine moiety is another key feature of this compound that contributes to its pharmacological potential. Piperazine derivatives are widely recognized for their role as serotonin receptor antagonists and dopaminergic agents. The phenyl ring enhances binding affinity by increasing hydrophobic interactions with target proteins. This structural element is particularly relevant in the development of central nervous system (CNS) drugs, where precise modulation of neurotransmitter activity is essential.

Recent advancements in computational chemistry have facilitated the rapid screening of novel compounds like 7-nitro-2-[2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one for biological activity. Molecular docking studies have shown that this compound can interact with various enzymes and receptors involved in inflammatory pathways and neurodegenerative diseases. These findings align with emerging research trends that emphasize the use of multitarget-directed ligands (MTDLs) for treating complex disorders.

Experimental validation of these computational predictions has been conducted through in vitro assays. Initial results indicate that 7-nitro-2-[2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one exhibits inhibitory activity against certain kinases and reduces pro-inflammatory cytokine production in cell-based models. These effects suggest potential therapeutic applications in conditions such as rheumatoid arthritis and chronic inflammation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nitration of the benzoxazinone core followed by functionalization of the piperazine side chain. Advances in green chemistry principles have enabled more sustainable synthetic routes, reducing waste and improving atom economy.

In conclusion, 7-nitro-2-[2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 866133-86-0) is a structurally intriguing molecule with significant pharmacological potential. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at modulating enzyme activity and treating inflammatory diseases. Further research is warranted to fully elucidate its biological effects and develop novel therapeutic agents based on this promising structure.